Cas no 2034330-90-8 (N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide)

• Product Name: N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide
• CAS No: 2034330-90-8
• MF: C₂₀H₂₉N₃O₄S
• MW: 407.526963949203
• CID: 5335938
• Update Time: 2025-06-18

N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)-2-isopropyl-1-methyl-1H-imidazole-4-sulfonamide
• N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-methyl-2-propan-2-ylimidazole-4-sulfonamide
• N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide

• Inchi： 1S/C20H29N3O4S/c1-15(2)19-22-18(13-23(19)3)28(25,26)21-14-20(24,16-7-5-4-6-8-16)17-9-11-27-12-10-17/h4-8,13,15,17,21,24H,9-12,14H2,1-3H3
• InChI Key： SAZLSQIAWKGCTA-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C(C(C)C)=N1)(NCC(C1C=CC=CC=1)(C1CCOCC1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 597
• XLogP3: 1.7
• Topological Polar Surface Area: 102

Additional information on N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide

Professional Introduction to Compound with CAS No. 2034330-90-8 and Product Name: N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide

Compound with the CAS number 2034330-90-8 and the product name N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The intricate arrangement of functional groups within its framework suggests a multifaceted role in biochemical interactions, making it a subject of intense research interest.

The molecular structure of this compound encompasses several key features that contribute to its unique chemical properties. The presence of an N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl] moiety introduces a hydrophilic component, which is essential for solubility and interaction with biological systems. This group, combined with the 1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide core, enhances the compound's ability to engage with target enzymes and receptors, thereby facilitating its role as a potential pharmacological agent.

In recent years, there has been a growing emphasis on the development of novel compounds that can modulate biological pathways effectively. The N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide structure aligns well with this trend, as it incorporates elements known to enhance binding affinity and selectivity. This has led to its investigation in various therapeutic contexts, including oncology, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential in oncological research. Studies have indicated that the imidazole scaffold can interact with critical enzymes involved in cancer cell proliferation and survival. The sulfonamide group further enhances its pharmacological profile by contributing to metabolic stability and bioavailability. These properties make it an attractive candidate for further development into an anticancer therapeutic.

The role of the oxan-4-yl group in this compound is also noteworthy. This cyclic ether moiety is known for its ability to enhance solubility and improve pharmacokinetic properties. By integrating this group into the molecular structure, researchers aim to optimize the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. This is particularly important for ensuring that the drug reaches its target site in sufficient concentrations to exert its intended effects.

Evidence from preclinical studies suggests that compounds with similar structures exhibit promising activities in modulating inflammatory pathways. The hydroxyl and sulfonamide groups within the N-[2-hydroxy-2-(oxan-4-y)-l -phenylethyl]-1-methyl-Z(propan-Z-yI)-lH-imidazoIe-Z-sulfonamide framework are particularly relevant in this context. These functional groups have been shown to interact with inflammatory mediators, potentially leading to reduced inflammation and associated symptoms.

The synthesis of this compound represents a testament to the advancements in synthetic chemistry techniques. The multi-step synthesis process involves careful control over reaction conditions to ensure high yield and purity. This level of precision is crucial for pharmaceutical applications, where impurities can significantly impact efficacy and safety.

In conclusion, compound CAS no. 2034330-l 90-l 8 and product name N-[Z-hydroxy-Z-(oxan-l Z-yI)-Z-phenoIe-thyI]-l-methyl-Z(propan-Z-yI)-lH-imidazoIe-Z-sulfonamide exemplifies the innovative approaches being taken in pharmaceutical chemistry. Its complex structure and multifunctional groups make it a promising candidate for various therapeutic applications. As research continues to uncover new insights into its mechanisms of action, this compound holds significant potential for improving patient outcomes across multiple disease areas.